N-(6-methoxy-1,3-benzothiazol-2-yl)naphthalene-1-carboxamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C19H14N2O2S/c1-23-13-9-10-16-17(11-13)24-19(20-16)21-18(22)15-8-4-6-12-5-2-3-7-14(12)15/h2-11H,1H3,(H,20,21,22)
• InChI Key: JTUCULVCTOTFFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H14N2O2S
• Molecular Weight: 334.4 g/mol

Description

“N-(6-methoxy-1,3-benzothiazol-2-yl)naphthalene-1-carboxamide” is a chemical compound with the molecular formula C19H14N2O2S. It is a derivative of benzothiazole, a heterocyclic compound with diverse biological properties.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzothiazole derivatives can be synthesized through the reaction of 6-methoxy-1,3-benzothiazol-2-amine with various substituted salicylaldehydes.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzothiazole ring attached to a naphthalene ring via a carboxamide group. The benzothiazole ring carries a methoxy group at the 6-position.

Physical And Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm³, a molar refractivity of 131.7±0.4 cm³, and a polar surface area of 189 Ų. It also has 10 hydrogen bond acceptors and 2 hydrogen bond donors.

Scientific Research Applications

Anti-Tubercular Agents

. .

Fluorescence Materials

. They can be used in various applications that require the detection and visualization of biological and chemical processes.

Electroluminescent Devices

. These devices, which emit light in response to an electric current or a strong electric field, are used in a wide range of technologies, including lighting and display technologies.

Anti-Inflammatory Drugs

. Their anti-inflammatory properties make them effective in reducing inflammation and pain associated with these conditions.

Anti-Bacterial Agents

. They can be used in the development of new drugs to combat bacterial infections.

Anti-Fungal Agents

. This makes them potential candidates for the development of anti-fungal drugs.

Anti-Oxidant Agents

. Anti-oxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Anti-Microbial Agents

. They can be used in the development of new drugs to combat various microbial infections.